Tris(2,3-dibromopropyl) Phosphate-d15

Specification

• CAS No.: 157801-77-9
• Molecular Formula: C9H15Br6O4P
• Molecular Weight: 712.7 g/mol
• IUPAC Name: tris(2,3-dibromo-1,1,2,3,3-pentadeuteriopropyl) phosphate
• Standard InChI: InChI=1S/C9H15Br6O4P/c10-1-7(13)4-17-20(16,18-5-8(14)2-11)19-6-9(15)3-12/h7-9H,1-6H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D,8D,9D
• Standard InChI Key: PQYJRMFWJJONBO-BXSQCBKHSA-N
• Isomeric SMILES: [2H]C([2H])(C([2H])(C([2H])([2H])Br)Br)OP(=O)(OC([2H])([2H])C([2H])(C([2H])([2H])Br)Br)OC([2H])([2H])C([2H])(C([2H])([2H])Br)Br
• Canonical SMILES: C(C(CBr)Br)OP(=O)(OCC(CBr)Br)OCC(CBr)Br

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Isotopic Labeling

Tris(2,3-dibromopropyl) phosphate-d15 features a molecular formula of C9D15Br6O4P and a molecular weight of 712.7 g/mol. The compound incorporates 15 deuterium atoms across its three propyl chains, replacing hydrogen atoms at specific positions to enhance analytical detection via techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). Its IUPAC name, tris(2,3-dibromo-1,1,2,3,3-pentadeuteriopropyl) phosphate, underscores the strategic placement of deuterium to maintain structural fidelity while improving isotopic distinction.

Table 1: Key Chemical Identifiers

Property	Value
CAS Number	157801-77-9
Molecular Formula	C9D15Br6O4P
Molecular Weight	712.7 g/mol
IUPAC Name	Tris(2,3-dibromo-1,1,2,3,3-pentadeuteriopropyl) phosphate

Structural and Spectroscopic Features

The compound’s structure consists of a central phosphate group bonded to three 2,3-dibromopropyl-d5 chains. Deuterium substitution occurs at the C1, C2, and C3 positions of each propyl group, as confirmed by InChIKey: PQYJRMFWJJONBO-BXSQCBKHSA-N. High-resolution mass spectrometry (HRMS) and Fourier-transform infrared (FTIR) spectroscopy reveal characteristic peaks for Br–C and P=O bonds, while deuterium labeling shifts NMR signals predictably, aiding in metabolite tracking.

Synthesis and Production

Synthetic Pathways

The synthesis of tris(2,3-dibromopropyl) phosphate-d15 involves reacting phosphorus oxychloride (POCl3) with deuterated 2,3-dibromopropanol-d5 under controlled conditions. Key steps include:

• Deuterium Incorporation: 2,3-Dibromopropanol is deuterated via exchange reactions using D2O or catalytic deuteration methods.

• Esterification: The deuterated alcohol reacts with POCl3 at 0–85°C in the presence of a tertiary amine catalyst (e.g., pyridine), yielding the triester product.

• Purification: Column chromatography or recrystallization removes unreacted precursors, achieving >95% purity (HPLC).

Industrial and Regulatory Challenges

Due to its classification as a Group 1B carcinogen, commercial production of TDBPP has ceased in most jurisdictions. Consequently, tris(2,3-dibromopropyl) phosphate-d15 is synthesized exclusively for research purposes under stringent regulatory oversight. Suppliers like LGC Standards and Toronto Research Chemicals offer custom syntheses, albeit with restrictions on transport and storage due to its toxicity and environmental persistence.

Physicochemical Properties

Thermal and Solubility Characteristics

Tris(2,3-dibromopropyl) phosphate-d15 is a viscous liquid at room temperature, with a boiling point of 390°C and a melting point of 5.5°C. Its solubility profile includes:

• Water: 0.8 mg/L at 24°C

• Organic Solvents: Miscible with chloroform, dichloromethane, and carbon tetrachloride

Table 2: Physicochemical Properties

Property	Value
Boiling Point	390°C
Melting Point	5.5°C
Log Kow (Octanol-Water)	3.02
Vapor Pressure	0.03 Pa at 25°C

Stability and Reactivity

The compound exhibits moderate stability under ambient conditions but undergoes hydrolysis in alkaline environments, releasing hydrogen bromide (HBr) and forming bis(2,3-dibromopropyl) phosphate. Photodegradation studies indicate slow breakdown in sunlight, with half-lives exceeding 30 days in aquatic systems.

Analytical Characterization

Mass Spectrometric Profiling

High-resolution mass spectrometry (HRMS) using Orbitrap Fusion with FAIMS detects prominent ion clusters at m/z 712.67 ([M+H]+) and fragment ions corresponding to Br– loss. Deuterium labeling reduces interference from background hydrocarbons, enhancing sensitivity in environmental samples.

Nuclear Magnetic Resonance (NMR)

1H NMR spectra show complete suppression of propyl chain signals due to deuterium substitution, while 13C NMR confirms retention of bromine-bearing carbons at δ 35–45 ppm. 31P NMR reveals a singlet at δ -0.5 ppm, consistent with phosphate ester bonding.

Toxicological Profile

Acute and Chronic Toxicity

• Acute Exposure: Causes skin and eye irritation (H315/H319), with LD50 values of 250 mg/kg (rat, oral).

• Chronic Effects: Classified as a probable human carcinogen (IARC Group 2A) due to renal and hepatic tumors in rodent studies.

Genotoxicity and Metabolic Pathways

In vivo studies demonstrate DNA damage in kidney, liver, and intestinal cells via cytochrome P450-mediated activation. Deuterated analogs exhibit reduced genotoxicity, implicating hydrogen abstraction in metabolic activation.

Table 3: Key Toxicological Data

Endpoint	Result
Carcinogenicity	Kidney, liver tumors in rats
Mutagenicity	Positive in Ames test
Reproductive Toxicity	Testicular atrophy in males

Environmental Impact and Regulatory Status

Ecotoxicity and Bioaccumulation

Tris(2,3-dibromopropyl) phosphate-d15 is very toxic to aquatic life (H400), with EC50 values <1 mg/L for Daphnia magna. Although log Kow values suggest moderate bioaccumulation potential, rapid depuration in fish limits biomagnification.

Global Regulatory Measures

• Banned under the Rotterdam Convention (Annex III) due to carcinogenic risk.

• Restricted in consumer products under EU REACH and US TSCA.

Applications in Scientific Research

Isotopic Tracer Studies

Deuterium labeling enables tracking of TDBPP metabolites in biological systems, elucidating pathways such as hydrolysis to bis(2,3-dibromopropyl) phosphate and subsequent glutathione conjugation.

Analytical Reference Standard

Used in LC-MS/MS and GC-MS workflows to quantify TDBPP in environmental matrices, with detection limits as low as 0.1 ng/L.